N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]-2-(1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-[[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methyl]-2-pyrazol-1-ylbutanamide
• InChI: InChI=1S/C17H19N5O2/c1-3-15(22-10-4-9-19-22)17(23)18-11-13-5-7-14(8-6-13)16-20-12(2)24-21-16/h4-10,15H,3,11H2,1-2H3,(H,18,23)
• InChI Key: XFIZRYZCBSVULS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CC=C(C=C1)C2=NOC(=N2)C)N3C=CC=N3
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

The compound belongs to a class of molecules that often feature in research due to their potential biological activities and chemical properties. Compounds with oxadiazole and pyrazole moieties are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique optical and electronic properties.

Synthesis Analysis

Research on similar compounds typically involves multi-step synthetic routes that include the formation of oxadiazole and pyrazole rings, often through cyclization reactions, amidation, and substitutions. For example, a related study describes the synthesis of 1,3,4-oxadiazole derivatives starting from appropriate carboxylic acids and hydrazides, followed by cyclization (Aziz‐ur‐Rehman et al., 2016)(Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods (IR, NMR, and HRMS) are commonly used to determine the molecular structure of synthesized compounds. For instance, Kumara et al. (2018) utilized X-ray diffraction to elucidate the crystal structure of a novel pyrazole derivative, highlighting the importance of these techniques in confirming the geometry and conformation of complex organic molecules(Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of compounds containing oxadiazole and pyrazole rings may involve nucleophilic substitution reactions, electrophilic additions, and ring transformations under specific conditions. Laskos et al. (1995) reported on the reactivity of a triazole derivative undergoing a Dimroth-like rearrangement, illustrating the complex reactions these compounds can undergo(Laskos et al., 1995).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and stability, can be characterized using standard laboratory techniques. The stability of compounds under various conditions is particularly relevant for their potential applications in pharmaceuticals and materials science.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, redox potential, and photophysical properties, are crucial for understanding the behavior of these compounds in biological systems and their potential as functional materials. Wang et al. (2006) discussed the redox and optoelectronic properties of 1,3,4-oxadiazole derivatives, providing insight into the electronic characteristics of such compounds(Wang et al., 2006).

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use and observed properties. If it shows promising biological activity, for example, it might be studied further as a potential therapeutic agent.